Cas no 2137813-40-0 (5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid)

• Product Name: 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid
• CAS No: 2137813-40-0
• MF: C₁₀H₆N₂O₃S
• MW: 234.231240749359
• CID: 5777156
• PubChem ID: 165873628
• Update Time: 2025-10-28

5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-736908
• 2137813-40-0
• 5-(5-formylthiophen-2-yl)pyrimidine-2-carboxylic acid
• 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid

• Inchi： 1S/C10H6N2O3S/c13-5-7-1-2-8(16-7)6-3-11-9(10(14)15)12-4-6/h1-5H,(H,14,15)
• InChI Key： AHUQFQOYEVCPAE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CN=C(C(=O)O)N=C1

Computed Properties

• Exact Mass: 234.00991323g/mol
• Monoisotopic Mass: 234.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid

Introduction to 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid (CAS No. 2137813-40-0)

5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, with the molecular formula C₉H₅NO₄S, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both thiophene and pyrimidine moieties in its structure endows it with versatile reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's CAS number 2137813-40-0 serves as a unique identifier, facilitating its recognition and utilization in scientific research. Its chemical structure consists of a pyrimidine ring substituted at the 2-position with a carboxylic acid group and at the 5-position with a formylated thiophene ring. This arrangement not only contributes to its distinct spectral properties but also opens up numerous possibilities for further functionalization.

In recent years, 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid has been explored for its role in the synthesis of biologically active molecules. The formyl group on the thiophene ring can participate in condensation reactions, leading to the formation of Schiff bases and other derivatives that exhibit various pharmacological activities. These derivatives have shown promise in preclinical studies as potential inhibitors of enzymes involved in cancer progression and inflammatory diseases.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. Researchers have leveraged its structural features to design inhibitors targeting specific biological pathways. For instance, studies have demonstrated that derivatives of 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid can interact with enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes. The pyrimidine moiety, in particular, is known for its ability to mimic natural nucleobases, facilitating interactions with DNA and RNA.

The pharmaceutical industry has been particularly interested in this compound due to its potential as an antiviral agent. Preliminary research suggests that modifications to the thiophene ring can enhance binding affinity to viral proteases and polymerases, thereby inhibiting viral replication. This aligns with the broader effort to develop treatments against emerging infectious diseases where traditional antiviral drugs may be less effective.

Furthermore, 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid has found applications in materials science beyond pharmaceuticals. Its ability to form coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in catalysis, gas storage, and separation technologies.

The synthesis of 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as thiophene derivatives and malonic acid derivatives. The formylation step at the thiophene ring is critical and can be achieved through various methods, including Vilsmeier-Haack formylation or oxidation of thioethers using oxidizing agents like manganese dioxide or Dess-Martin periodinane.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound. For example, transition-metal-catalyzed cross-coupling reactions have enabled more streamlined routes to complex heterocycles like 5-(5-Formylthiophen-2-yl)pyrimidine-2-carboxylic acid, reducing reaction times and improving yields. These innovations are particularly valuable in industrial settings where cost-effectiveness and reproducibility are paramount.

The biological activity of derivatives derived from 5-(5 Formylthiophen 2 yl )pyrimidine 2 carboxylic acid continues to be a focal point of research. Studies have shown that certain modifications can enhance their potency while reducing toxicity profiles. For instance, introduction of halogen atoms or nitrogen-containing substituents into the pyrimidine ring can modulate binding interactions with biological targets.

In conclusion, 5 ( 5 Formylthiophen 2 yl ) pyrimidine 2 carboxylic acid CAS no 2137813 40 0 represents a versatile and promising compound with diverse applications across pharmaceuticals and materials science Its unique structural features offer opportunities for further exploration leading to novel therapeutic agents advanced materials solutions